3-Iodo-4-(propan-2-yloxy)aniline

• Molecular Formula: C9H12INO
• Molecular Weight: 277.10 g/mol
• IUPAC Name: 3-iodo-4-propan-2-yloxyaniline
• InChI: InChI=1S/C9H12INO/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6H,11H2,1-2H3
• InChI Key: QZWPVNDCDZGGAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)N)I

Description

3-Iodo-4-(propan-2-yloxy)aniline (IUPAC name: 3-iodo-4-(isopropoxy)aniline) is a halogenated aniline derivative featuring an iodine atom at the 3-position and an isopropoxy group at the 4-position of the aromatic ring. The molecular formula is C₉H₁₂INO, with a calculated molecular weight of 277.10 g/mol. This compound combines the electron-withdrawing effects of iodine with the electron-donating properties of the alkoxy group, creating unique electronic characteristics that influence its reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Iodo-4-(propan-2-yloxy)aniline typically involves the iodination of aniline derivatives. One common method is the use of N-iodosuccinimide (NIS) as the iodinating agent. The reaction is carried out in a solvent such as acetic acid at room temperature, resulting in high yields and purity .

Industrial Production Methods

Industrial production of 3-Iodo-4-(propan-2-yloxy)aniline follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction conditions to ensure consistency and high yield. The product is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

3-Iodo-4-(propan-2-yloxy)aniline undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted anilines, while oxidation can produce quinones or other oxidized derivatives .

Scientific Research Applications

3-Iodo-4-(propan-2-yloxy)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Iodo-4-(propan-2-yloxy)aniline involves its interaction with specific molecular targets. The iodine atom and the propan-2-yloxy group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Reactivity

• Iodine vs. Chlorine : Iodine’s larger atomic size and lower electronegativity make it a better leaving group compared to chlorine. This suggests that 3-Iodo-4-(propan-2-yloxy)aniline may undergo nucleophilic aromatic substitution more readily than its chloro analog .
• Alkoxy vs. Alkyl Groups : The propan-2-yloxy group donates electrons via resonance, activating the ring toward electrophilic substitution. In contrast, alkyl groups (e.g., methyl in 3-Iodo-2-methylaniline) donate electrons inductively but lack resonance effects .
• Positional Effects : The para-substituted iodine in 4-IodoAniline creates a distinct electronic environment compared to the meta-substituted iodine in the target compound. Meta-substituents often lead to steric hindrance and altered regioselectivity in reactions .

Physicochemical Properties

• Molecular Weight and Solubility: The target compound’s higher molecular weight (277.10 g/mol) compared to 4-Methoxy-3-(propan-2-yloxy)aniline (181.23 g/mol) suggests lower solubility in polar solvents. The isopropoxy group may enhance lipophilicity, making it suitable for non-aqueous reaction systems .
• Melting Points: While data for the target compound is unavailable, 3-Iodo-2-methylaniline’s melting point (86–89°C) indicates that iodine substitution increases crystalline stability compared to non-halogenated analogs .

Biological Activity

3-Iodo-4-(propan-2-yloxy)aniline is a compound that has garnered attention in recent pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, structure-activity relationships (SAR), and relevant case studies.

3-Iodo-4-(propan-2-yloxy)aniline has the following chemical properties:

• Molecular Formula : C10H12I NO
• CAS Number : 1369838-26-5
• Physical State : Solid, typically appears as a white crystalline substance.

Synthesis

The synthesis of 3-Iodo-4-(propan-2-yloxy)aniline involves several steps, often starting from commercially available aniline derivatives. The typical reaction pathway includes iodination and etherification processes to achieve the desired compound.

Structure-Activity Relationships (SAR)

Understanding the SAR of 3-Iodo-4-(propan-2-yloxy)aniline is crucial for elucidating its biological activity. The presence of the iodine atom and the propan-2-yloxy group significantly influence its interaction with biological targets.

Key Findings:

• Iodine Substitution : The introduction of iodine at the 3-position enhances lipophilicity and may affect the binding affinity to target proteins.
• Propan-2-yloxy Group : This group contributes to the overall hydrophobic character, which can influence membrane permeability and bioavailability.

Antiviral Activity

Recent studies have indicated that compounds similar to 3-Iodo-4-(propan-2-yloxy)aniline exhibit antiviral properties, particularly against flavivirus proteases. For instance, related compounds have shown IC50 values in the low micromolar range, suggesting potential as antiviral agents against Zika virus protease .

Compound	IC50 (μM)	Activity
Compound A	0.62	High
Compound B	2.14	Moderate
3-Iodo-4-(propan-2-yloxy)aniline	TBD	TBD

Anticancer Activity

In vitro studies have demonstrated that derivatives of 3-Iodo-4-(propan-2-yloxy)aniline exhibit cytotoxic effects on various cancer cell lines. The mechanism appears to involve apoptosis induction and cell cycle arrest, although specific pathways remain under investigation.

Case Studies

• Study on Antiviral Efficacy : A recent publication highlighted the antiviral efficacy of a series of compounds structurally related to 3-Iodo-4-(propan-2-yloxy)aniline against Zika virus. The study reported significant inhibition of viral replication at concentrations below 1 μM .
• Anticancer Studies : Another investigation focused on the anticancer properties of similar compounds, revealing that certain derivatives could inhibit tumor growth in xenograft models .